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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for utilizing 1,1,2-Trifluoroethane (HFC-143) as a
solvent in your chemical reactions. This resource provides essential information,
troubleshooting guidance, and answers to frequently asked questions to help you optimize your
experimental conditions and ensure safe handling of this unique fluorinated solvent.

Frequently Asked Questions (FAQS)

Q1: What are the key properties of 1,1,2-Trifluoroethane as a solvent?

Al: 1,1,2-Trifluoroethane is a hydrofluorocarbon that exists as a colorless gas at room
temperature.[1] Its utility as a solvent in a laboratory setting would require conducting reactions
under pressure or at low temperatures to maintain it in a liquid state. Its key properties are
summarized in the table below.

Q2: What types of compounds are soluble in 1,1,2-Trifluoroethane?

A2: Due to its fluorinated nature, 1,1,2-Trifluoroethane is expected to be a poor solvent for
polar compounds and more suitable for dissolving non-polar and other fluorinated molecules.
While specific solubility data is limited, related fluorinated solvents are known to dissolve a
range of organic compounds, particularly those with lower polarity.[2][3]

Q3: What are the primary safety concerns when working with 1,1,2-Trifluoroethane?
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A3: 1,1,2-Trifluoroethane is a flammable gas and can act as a simple asphyxiant at high
concentrations.[4][5] Inhalation may cause neurotoxic effects.[4] It is crucial to work in a well-
ventilated area, preferably within a fume hood, and to take precautions against ignition
sources. Direct contact with the liquid form can cause frostbite.[6]

Q4: How does 1,1,2-Trifluoroethane compare to other common fluorinated solvents?

A4: Compared to its isomer, 1,1,1-Trifluoroethane, it has a slightly higher boiling point.[1] Unlike
fully halogenated chlorofluorocarbons (CFCs), such as 1,1,2-Trichloro-1,2,2-trifluoroethane
(CFC-113), HFC-143 does not deplete the ozone layer, although it does have a significant
global warming potential.[1] Its solvent properties are less well-characterized than those of
more common fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-
hexafluoroisopropanol (HFIP), which are known to have unique effects on reaction rates and
selectivity.[7]

Troubleshooting Guides
Low Reaction Yield

Problem: My reaction in 1,1,2-Trifluoroethane is giving a low yield.
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Possible Cause

Troubleshooting Steps

Poor Solubility of Reagents

- Consider adding a co-solvent to improve the
solubility of polar reactants. - If possible, modify
your reagents to increase their fluorous phase

affinity.

Low Reaction Temperature

- Due to the low boiling point of 1,1,2-
Trifluoroethane, reactions are often run at low
temperatures. This may slow down the reaction
kinetics. - If the reaction is conducted in a
sealed vessel, the temperature can be carefully
increased to accelerate the reaction rate.

Monitor the internal pressure closely.

Incomplete Reaction

- Extend the reaction time. - Increase the

concentration of the limiting reagent.[8]

Product Decomposition

- If the desired product is unstable, consider
running the reaction at an even lower
temperature. - Optimize the work-up procedure
to minimize the time the product is exposed to

potentially destabilizing conditions.[8]

Moisture Contamination

- Ensure all glassware is rigorously dried. - Use
anhydrous grade 1,1,2-Trifluoroethane and

other reagents.

Difficult Product Isolation

Problem: | am having trouble isolating my product from the 1,1,2-Trifluoroethane solvent.
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Possible Cause Troubleshooting Steps

- If your product is also volatile, evaporation of
) N the solvent may lead to product loss. - Consider
High Volatility of Product . o
a non-evaporative work-up, such as liquid-liquid

extraction with a higher boiling point solvent.

- Check for potential azeotrope formation

between your product and 1,1,2-Trifluoroethane.
Azeotrope Formation - If an azeotrope is suspected, consider

purification methods other than distillation, such

as chromatography or crystallization.

- If performing an aqueous work-up, the

fluorinated solvent may form an emulsion. - Add
Emulsion during Work-up brine to help break the emulsion. -

Centrifugation can also be an effective method

for phase separation.

Data Presentation
Physical and Chemical Properties of 1,1,2-

Trifluoroethane

Property Value Reference
Molecular Formula C2H3Fs [4]
Molecular Weight 84.04 g/mol [4]
Boiling Point 5°C (41 °F; 278 K) [1]
Melting Point -84 °C (-119 °F; 189 K) [1]
Appearance Colorless gas [1]
CAS Number 430-66-0 [4]

Safety Information for 1,1,2-Trifluoroethane
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Hazard Description Precaution
Keep away from heat, sparks,
Flammability Highly flammable gas. open flames, and hot surfaces.
No smoking.
May cause drowsiness or Use only outdoors or in a well-
Inhalation dizziness. High concentrations  ventilated area. Avoid

can act as an asphyxiant.

breathing gas.

Health Hazards

May cause damage to organs
(liver, kidney) through
prolonged or repeated

exposure.

Do not breathe gas. Get
medical advice/attention if you

feel unwell.

First Aid (Inhalation)

Move person to fresh air and
keep comfortable for
breathing. Call a poison center

or doctor if you feel unwell.

Experimental Protocols

Note: Specific, published experimental protocols using 1,1,2-Trifluoroethane as a primary

reaction solvent are not readily available in the searched literature. The following is a

generalized, hypothetical protocol for a reaction where a low-boiling, fluorinated solvent might

be advantageous, such as a reaction involving a gaseous reagent at low temperature.

Hypothetical Protocol: Low-Temperature Fluorination

Objective: To perform a selective fluorination of a sensitive substrate at low temperature to

minimize side product formation.

Materials:

e Substrate (e.g., an electron-rich olefin)

o Electrophilic fluorinating agent (e.g., Selectfluor™)

e 1,1,2-Trifluoroethane (anhydrous)
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o Pressure-rated reaction vessel with a magnetic stir bar
o Low-temperature cooling bath (e.g., dry ice/acetone)
e Schlenk line for inert atmosphere

Procedure:

Vessel Preparation: Thoroughly dry the pressure-rated reaction vessel and purge with an
inert gas (e.g., argon or nitrogen).

o Reagent Addition: Add the substrate and the electrophilic fluorinating agent to the reaction
vessel under an inert atmosphere.

» Solvent Condensation: Cool the reaction vessel in the low-temperature bath to approximately
-78 °C. Connect a cylinder of 1,1,2-Trifluoroethane to the vessel via a gas-tight tube and
condense the desired volume of the solvent into the vessel.

o Reaction: Seal the vessel and allow the mixture to stir at the low temperature. The reaction
progress can be monitored by taking aliquots (if the setup allows) and analyzing by GC-MS
or 1°F NMR.

o Work-up: Upon completion, carefully vent the excess 1,1,2-Trifluoroethane into a cold trap
or through a proper scrubbing system in a fume hood. Dissolve the remaining residue in a
suitable organic solvent (e.g., dichloromethane or ethyl acetate) for subsequent purification.

 Purification: Purify the crude product by standard methods, such as flash column
chromatography.

Mandatory Visualization
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Caption: Workflow for a low-temperature reaction using 1,1,2-Trifluoroethane.
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Low Reaction Yield
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Caption: Troubleshooting logic for addressing low reaction yields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Optimizing Reaction
Conditions with 1,1,2-Trifluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584508#optimizing-reaction-conditions-with-1-1-2-
trifluoroethane-as-a-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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